4'-Chloro-2,3-epoxypropiophenone

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• IUPAC Name: (4-chlorophenyl)-(oxiran-2-yl)methanone
• InChI: InChI=1S/C9H7ClO2/c10-7-3-1-6(2-4-7)9(11)8-5-12-8/h1-4,8H,5H2
• InChI Key: NEEOVFFWYRLNDX-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C(=O)C2=CC=C(C=C2)Cl

Description

4'-Chloro-2,3-epoxypropiophenone is a halogenated aromatic ketone characterized by a propiophenone backbone with a chlorine substituent at the 4'-position of the aromatic ring and an epoxide group bridging the 2- and 3-positions of the ketone moiety. This compound’s structural features—the electron-withdrawing chlorine atom and the strained epoxide ring—make it a reactive intermediate in organic synthesis, particularly for constructing complex molecules in medicinal and agrochemical research.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Chloro-Substituted Podophyllotoxin Derivatives

Podophyllotoxin derivatives, such as 2α-chloro-2′(2′,6′)-(di)halogenopicropodophyllotoxins (e.g., compounds 5c, 6g, 7b), share structural similarities with 4'-chloro compounds due to their halogenated aromatic systems and stereochemical complexity. Key distinctions and findings include:

• Synthesis : These derivatives are synthesized via BF₃·Et₂O-mediated stereoselective substitutions, where reaction time (24.5–31 h) critically controls C-ring aromatization . AlCl₃ can substitute BF₃·Et₂O as a Lewis acid, enabling similar transformations.
• Structural Impact: The 2α-chloro and 2′(2′,6′)-di-halogeno substitutions enhance stability and bioactivity compared to non-halogenated podophyllotoxin analogs.

Key Comparison: Unlike 4'-Chloro-2,3-epoxypropiophenone, these podophyllotoxin derivatives feature fused lignan ring systems and are tailored for anticancer and insecticidal applications. Their synthesis relies heavily on Lewis acid-mediated stereochemical control, whereas the epoxide group in 4'-Chloro-2,3-epoxypropiophenone may enable nucleophilic ring-opening reactions for further derivatization.

4'-Chloro-Substituted Purine Derivatives

Acyclic unsaturated purines, such as N9-[(Z)-4'-chloro-2'-butenyl-1'-yl]-2,6-dichloropurine (5a) and N9-[4'-chloro-2'-butynyl-1'-yl]-2,6-dichloropurine (10a) , demonstrate the significance of 4'-chloro substituents in bioactivity:

• Cytotoxic Activity : These compounds exhibit potent cytotoxicity against NCI-60 human tumor cell lines, with GI₅₀ values in the 1–5 µM range .
• Structural Flexibility : The 4'-chloro group, combined with unsaturated side chains, enhances interactions with cellular targets, likely through alkylation or intercalation mechanisms.

Key Comparison: While 4'-Chloro-2,3-epoxypropiophenone lacks the purine core, its epoxide group could similarly engage in covalent interactions with biological targets. The 4'-chloro substituent in both compound classes underscores the role of halogenation in modulating electronic properties and bioactivity.

Fluorinated Nucleoside Analogues

• Synthesis : These compounds are synthesized via Stille cross-coupling with [4-¹⁸F]fluoroiodobenzene, optimized using palladium catalysts.
• Application : The 2'-chloro and 4'-fluoro substitutions improve metabolic stability and target binding in imaging agents.

Key Comparison: The 4'-position in these nucleosides is critical for isotope labeling, analogous to how the 4'-chloro group in 4'-Chloro-2,3-epoxypropiophenone could anchor further functionalization.

Data Table: Comparative Analysis of Key Compounds

Compound Class	Key Substituents	Synthesis Method	Bioactivity/Application	Potency/Outcome
Podophyllotoxin Derivatives	2α-Cl, 2′(2′,6′)-di-halogeno	BF₃·Et₂O-mediated aromatization	Insecticidal	Comparable to toosendanin
4'-Chloro Purines	4'-Cl, unsaturated side chains	Nucleophilic substitution	Cytotoxic (GI₅₀: 1–5 µM)	High tumor cell line activity
Fluorinated Nucleosides	2'-Cl, 4'-¹⁸F	Stille cross-coupling	Radiopharmaceutical imaging	Enhanced stability/binding